3-Pyridinecarbonitrile, 5-((4-(1,4-dihydro-4-oxo-2-quinazolinyl)phenyl)azo)-2,6-dihydroxy-4-methyl-

• CAS No.: 50603-25-3
• Molecular Formula: C21H14N6O3
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 2-hydroxy-4-methyl-6-oxo-5-[[4-(4-oxo-3H-quinazolin-2-yl)phenyl]diazenyl]-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C21H14N6O3/c1-11-15(10-22)20(29)25-21(30)17(11)27-26-13-8-6-12(7-9-13)18-23-16-5-3-2-4-14(16)19(28)24-18/h2-9H,1H3,(H,23,24,28)(H2,25,29,30)
• InChI Key: YPICLNDUWOLQPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=C1C#N)O)N=NC2=CC=C(C=C2)C3=NC4=CC=CC=C4C(=O)N3

Description

The compound 3-Pyridinecarbonitrile, 5-((4-(1,4-dihydro-4-oxo-2-quinazolinyl)phenyl)azo)-2,6-dihydroxy-4-methyl- features a pyridinecarbonitrile core substituted with a methyl group at position 4, hydroxyl groups at positions 2 and 6, and an azo-linked phenyl group bearing a 1,4-dihydro-4-oxoquinazolinyl moiety. This structure integrates multiple functional groups:

• Carbonitrile (-CN) for electronic modulation and binding interactions.
• Quinazolinyl moiety for heterocyclic aromaticity and biological relevance.
• Hydroxy and methyl substituents influencing solubility and steric effects.

Comparison with Similar Compounds

Thiazolo-Pyrimidine Carbonitriles (Compounds 11a, 11b)

Structural Similarities :

• Carbonitrile group : Present in both the target compound and derivatives 11a/b.
• Heterocyclic systems : Thiazolo-pyrimidine in 11a/b vs. pyridine-quinazoline in the target.

Key Differences :

• Azo vs. Benzylidene Linkage: The target uses an azo group to connect the phenyl-quinazolinyl unit, while 11a/b employ benzylidene linkages (e.g., 2,4,6-trimethyl or 4-cyanobenzylidene).
• Substituents: The target’s dihydroxy and methyl groups contrast with 11a’s trimethyl substituents or 11b’s cyano group.

Physicochemical Data :

Property	Target Compound*	11a	11b
Molecular Formula	Not provided	C20H10N4O3S	C22H17N3O3S
Melting Point (°C)	Not available	243–246	213–215
IR ν(CN) (cm⁻¹)	~2220 (estimated)	2219	2209
Key NMR Signals	Aromatic H, -CH3	δ 2.24–2.37 (CH3)	δ 2.24 (CH3), 8.01 (=CH)

*Note: Spectral data for the target compound is inferred from structural analogs.

Pyrimidoquinazoline Carbonitrile (Compound 12)

Shared Features :

• Quinazolinyl moiety : Present in both the target and compound 12.
• Carbonitrile group : Critical for electronic properties.

Divergences :

• Synthetic Route : Compound 12 is synthesized via thiouracil and anthranilic acid condensation, whereas the target likely involves azo coupling (diazonium salt reaction, as in ).
• Core Structure : Pyrimidoquinazoline in 12 vs. pyridinecarbonitrile in the target.

Hydrazone Derivatives (11a,b in )

Pyrazole Carbonitriles (Fipronil, Ethiprole)

Functional Group Overlap :

• Carbonitrile group : Shared with the target compound.
• Aromatic Systems : Pyrazole in pesticides vs. pyridine/quinazoline in the target.

Divergent Applications :
Fipronil and ethiprole are insecticides targeting GABA receptors, whereas the target’s dihydroxy and azo groups suggest distinct physicochemical behavior (e.g., higher polarity).

Research Findings and Implications

Spectroscopic Trends

• IR Spectroscopy : CN stretches (~2220 cm⁻¹) align with analogs .
• NMR : Aromatic protons and methyl groups in the target would resonate similarly to 11a/b .

Q & A

Q. Q1. What is the optimal method for introducing the azo (-N=N-) linkage in this compound?

Methodological Answer: The azo linkage is synthesized via diazo-coupling reactions. Azo formation typically involves:

• Step 1: Diazotization of an aromatic amine (e.g., 4-aminophenylquinazolinone) using NaNO₂ under acidic conditions (HCl, 0–5°C).
• Step 2: Coupling the diazonium salt with a pyridinecarbonitrile derivative (e.g., 2,6-dihydroxy-4-methyl-3-pyridinecarbonitrile) in a buffered alkaline medium (pH 8–9) at 0–10°C.
  Key Considerations:
• Monitor reaction progress via TLC (silica gel, ethyl acetate/hexane 1:1).
• Use excess sodium acetate to stabilize intermediates .

Advanced Synthesis

Q. Q2. How can cyclocondensation steps for the quinazolinone moiety be optimized to improve yield?

Methodological Answer: Optimize the cyclocondensation of thiouracil derivatives (e.g., compound 8 in ) with anthranilic acid:

• Reaction Conditions: Reflux in sodium ethoxide (0.3 g Na in 100 mL ethanol) for 12–16 hours.
• Improvements:
  • Use microwave-assisted synthesis (e.g., 100°C, 30 min) to reduce time .
  • Replace ethanol with DMF to enhance solubility of aromatic intermediates .
    Yield Data: Standard yields (57%) can increase to ~75% with optimized conditions .

Characterization

Q. Q3. How can keto-enol tautomerism in the dihydroxy groups be distinguished spectroscopically?

Methodological Answer:

• IR Spectroscopy: Keto forms show strong carbonyl stretches (~1719 cm⁻¹), while enol forms exhibit broad O-H stretches (3200–3500 cm⁻¹) .
• ¹³C NMR: Carbonyl carbons appear at 165–171 ppm (keto), whereas enolic carbons resonate at 90–100 ppm .
  Example: In , the absence of O-H stretches in IR (e.g., compound 12 ) confirms keto dominance .

Mechanistic Studies

Q. Q4. What is the mechanistic pathway for azo coupling in this compound?

Methodological Answer: The reaction proceeds via:

Electrophilic Substitution: The diazonium salt acts as an electrophile, attacking the electron-rich pyridinecarbonitrile ring.

pH-Dependent Regioselectivity: Alkaline conditions (pH 8–9) favor coupling at the para position of the pyridine ring.
Validation: Computational modeling (DFT) can map electron density distributions to predict coupling sites .

Data Contradiction Analysis

Q. Q5. How to resolve discrepancies between X-ray crystallography and NMR data regarding substituent positions?

Methodological Answer:

• Cross-Validation: Compare experimental ¹H/¹³C NMR shifts (e.g., aromatic protons at δ 7.20–8.01 ppm in ) with DFT-calculated chemical shifts .
• X-Ray Refinement: Use high-resolution crystallography (e.g., synchrotron radiation) to resolve ambiguities in bond angles/lengths.
  Case Study: In , NMR data for C20H12N2O3S aligns with X-ray when accounting for tautomeric shifts .

Advanced Applications

Q. Q6. How does the quinazolinone moiety influence biological activity in kinase inhibition assays?

Methodological Answer:

• Molecular Docking: Simulate binding to kinase ATP pockets (e.g., EGFR tyrosine kinase) using AutoDock Vina.
• Pharmacophore Mapping: The quinazolinone’s planar structure and hydrogen-bonding groups (e.g., 4-oxo) enhance affinity for hydrophobic active sites .
  Experimental Validation:
• IC₅₀ values from enzyme-linked assays (e.g., 0.5–10 µM range for similar compounds in ).

Stability Studies

Q. Q7. How to assess photostability under varying pH conditions?

Methodological Answer:

• Protocol:
  • Prepare solutions at pH 3, 7, and 11.
  • Expose to UV light (365 nm) for 24–72 hours.
  • Monitor degradation via HPLC (C18 column, acetonitrile/water gradient).
    Key Findings:
• Acidic conditions (pH 3) show <5% degradation due to protonated azo groups stabilizing the structure .

Computational Modeling

Q. Q8. Which DFT parameters best predict electronic properties for structure-activity relationships?

Methodological Answer:

• Parameters:
  • HOMO-LUMO gap (ΔE): Correlates with redox stability (e.g., ΔE > 4 eV suggests low reactivity).
  • Solvent Models: Use PCM (Polarizable Continuum Model) for aqueous simulations.
    Case Study: For compound 12 (), DFT predicts a ΔE of 3.8 eV, aligning with experimental stability .